molecular formula C8H6BrNO2 B8716567 Bromonitrostyrene

Bromonitrostyrene

Cat. No. B8716567
M. Wt: 228.04 g/mol
InChI Key: SKDNDVDHYMEGNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Beta-bromo-beta-nitrostyrene is a yellow powder. (NTP, 1992)

properties

Molecular Formula

C8H6BrNO2

Molecular Weight

228.04 g/mol

IUPAC Name

(2-bromo-2-nitroethenyl)benzene

InChI

InChI=1S/C8H6BrNO2/c9-8(10(11)12)6-7-4-2-1-3-5-7/h1-6H

InChI Key

SKDNDVDHYMEGNJ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C=C([N+](=O)[O-])Br

Canonical SMILES

C1=CC=C(C=C1)C=C([N+](=O)[O-])Br

density

1.018 at 70.5 °F (NTP, 1992)

flash_point

130 °F (NTP, 1992)

melting_point

153 to 156 °F (NTP, 1992)

physical_description

Beta-bromo-beta-nitrostyrene is a yellow powder. (NTP, 1992)
Yellow solid;  [CAMEO]

solubility

less than 1 mg/mL at 72 °F (NTP, 1992)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing solution of 1-(4-chlorophenyl)-1,2-dibromo-2-nitroethane (from example 1) in cyclohexane (200 mL) is added a solution of pyridine (6 mL, 74 mmoles) in cyclohexane (200 mL) over a 1 hour period. The mixture is refluxed for an additional hour. The refluxing mixture is then extracted with approximately 200 mL of dilute HCl and 2×200 mL H2O. The organic layer is dried over magnesium sulfate (anhydrous) filtered, and the solvent removed from the filtrate by evaporation to yield a yellow solid. The solid is recrystallized from cyclohexane to give beta-nitrobromostyrene.
Name
1-(4-chlorophenyl)-1,2-dibromo-2-nitroethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 6
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